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Get Quote

. o . Selectivity vs. PMID /
Kinase Target  ICso / Inhibition Experimental Context
IGF-1R Source
IGF-1R 0.17 - 0.18 uM Cellular autophosphorylation Reference 15050914
assays [1] [2] [3] [1]
Insulin 2.8 uM [1] [3] Cellular assays [1] [3] >16-fold less 15050914
Receptor potent [1] [2] [1]
(InsR)
HER2 >10 uM (minimal Not specified in assays [1] >58-fold less 15050914
activity) [1] [2] potent [1]
PDGFR >10 uM (minimal Not specified in assays [1] >58-fold less 15050914
activity) [1] [2] potent [1]
VEGFR-2 >10 puM (minimal Not specified in assays [1] >58-fold less 15050914
activity) [1] [2] potent [1]
Bcr-Abl >10 uM (minimal Not specified in assays [1] >58-fold less 15050914
activity) [1] potent [1]
c-Kit >5 uM (minimal Not specified in assays [1] >29-fold less 15050914
activity) [1] [2] potent [1]
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Key Experimental Protocols

The primary data on NVP-ADW742's activity comes from well-established cellular kinase assays.

¢ Cellular Kinase Activity (Capture ELISA): This method assessed IGF-1R inhibition [1]. Cells were
starved, treated with NVP-ADW?742, and stimulated with IGF-I. After cell lysis, IGF-1R was captured
by specific antibodies, and phosphorylated tyrosine residues were detected using an anti-
phosphotyrosine antibody with a luminescent substrate [1].

¢ Cell Proliferation/Viability (MTT) Assay: This method determined the antiproliferative effects [1].
Tumor cell lines were exposed to NVP-ADW742 for 48-72 hours, and cell survival was measured
using MTT assay [1].

Biological Context and Significance

To understand the specific role of NVP-ADW?742, it helps to see where its target, IGF-1R, fits into the

broader network of cancer signaling pathways. The diagram below illustrates this context.
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Growth Factor Signaling Pathways in Cancer
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NVP-ADW?742's high selectivity is a key characteristic for a research tool. Its minimal activity on VEGFR-2
and PDGFR means it does not directly inhibit tumor angiogenesis, and its lack of action on HER2 means it is
not suitable for HER2-driven cancers [1] [2]. This clean profile helps researchers isolate the specific

biological effects of IGF-1R inhibition without confounding off-target effects.
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To cite this document: Smolecule. [Kinase Selectivity Profile of NVP-ADW742]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548342#nvp-adw742-her2-pdgfr-

vegfr-2-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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